Cas no 1612176-84-7 (1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester)

1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester is a fluorinated piperidine derivative with potential applications in pharmaceutical and agrochemical research. The presence of difluoro and hydroxy substituents on the piperidine ring enhances its reactivity and selectivity, making it a valuable intermediate for synthesizing bioactive compounds. The tert-butyl ester group improves stability and handling characteristics, facilitating storage and further transformations. This compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors or receptor modulators due to its structural versatility. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic pathways. Suitable for controlled reactions under mild conditions, it offers researchers a reliable building block for complex molecular architectures.

1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester structure

1612176-84-7 structure

Product Name:1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester

CAS No:1612176-84-7

MF:C₁₀H₁₇F₂NO₃

MW:237.243690252304

CID:6062053

Update Time:2025-05-19

1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester
- Inchi： 1S/C10H17F2NO3/c1-10(2,3)16-9(15)13-4-6(11)8(14)7(12)5-13/h6-8,14H,4-5H2,1-3H3
- InChI Key： PZPDVALOSYWDOT-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CC(F)C(O)C(F)C1

Experimental Properties

Density: 1.21±0.1 g/cm3(Predicted)
Boiling Point: 308.0±42.0 °C(Predicted)
pka: 12.50±0.60(Predicted)

1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37457847-0.05g	tert-butyl (3R,4s,5S)-3,5-difluoro-4-hydroxypiperidine-1-carboxylate	1612176-84-7	91%	0.05g	$1021.0	2023-05-24
Enamine	EN300-37457847-0.1g	tert-butyl (3R,4s,5S)-3,5-difluoro-4-hydroxypiperidine-1-carboxylate	1612176-84-7	91%	0.1g	$1257.0	2023-05-24
Enamine	EN300-37457847-0.25g	tert-butyl (3R,4s,5S)-3,5-difluoro-4-hydroxypiperidine-1-carboxylate	1612176-84-7	91%	0.25g	$1793.0	2023-05-24
Enamine	EN300-37457847-0.5g	tert-butyl (3R,4s,5S)-3,5-difluoro-4-hydroxypiperidine-1-carboxylate	1612176-84-7	91%	0.5g	$2826.0	2023-05-24
Enamine	EN300-37457847-1.0g	tert-butyl (3R,4s,5S)-3,5-difluoro-4-hydroxypiperidine-1-carboxylate	1612176-84-7	91%	1g	$3622.0	2023-05-24
Enamine	EN300-37457847-2.5g	tert-butyl (3R,4s,5S)-3,5-difluoro-4-hydroxypiperidine-1-carboxylate	1612176-84-7	91%	2.5g	$7102.0	2023-05-24
Enamine	EN300-37457847-5.0g	tert-butyl (3R,4s,5S)-3,5-difluoro-4-hydroxypiperidine-1-carboxylate	1612176-84-7	91%	5g	$10506.0	2023-05-24
Enamine	EN300-37457847-10.0g	tert-butyl (3R,4s,5S)-3,5-difluoro-4-hydroxypiperidine-1-carboxylate	1612176-84-7	91%	10g	$15579.0	2023-05-24
1PlusChem	1P0280E0-50mg	tert-butyl (3R,4s,5S)-3,5-difluoro-4-hydroxypiperidine-1-carboxylate	1612176-84-7	91%	50mg	$1324.00	2024-06-20

1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester Related Literature

1. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

Additional information on 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester

Research Brief on 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester (CAS: 1612176-84-7)

The compound 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester (CAS: 1612176-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including difluoro and hydroxy substituents on the piperidine ring, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate or building block in the synthesis of biologically active compounds, particularly those targeting enzyme inhibition and receptor modulation.

One of the primary areas of interest for this compound is its utility in the synthesis of protease inhibitors. Proteases play critical roles in various physiological and pathological processes, making them attractive targets for therapeutic intervention. Researchers have reported that the difluoro and hydroxy groups in the molecule contribute to its ability to interact with the active sites of certain proteases, thereby enhancing inhibitory activity. Computational modeling and in vitro assays have demonstrated promising binding affinities, suggesting its potential as a scaffold for further optimization.

In addition to its applications in protease inhibition, recent studies have explored the compound's potential in the development of novel antibiotics. The rise of antibiotic-resistant pathogens has necessitated the discovery of new chemical entities with unique mechanisms of action. Preliminary findings indicate that derivatives of 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester exhibit activity against a range of Gram-positive and Gram-negative bacteria. These results highlight the compound's versatility and its potential to address unmet medical needs.

The synthesis and characterization of this compound have also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production, which is crucial for its application in large-scale drug development. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the purity and structural integrity of the compound, ensuring its suitability for further pharmacological evaluation.

Looking ahead, the compound's potential extends beyond its current applications. Ongoing studies are investigating its utility in other therapeutic areas, such as oncology and neurology. For instance, preliminary data suggest that it may serve as a precursor for the development of kinase inhibitors, which are widely used in cancer therapy. Furthermore, its structural features make it a candidate for modulating neurotransmitter receptors, opening new avenues for treating neurological disorders.

In conclusion, 1-Piperidinecarboxylic acid, 3,5-difluoro-4-hydroxy-, 1,1-dimethylethyl ester (CAS: 1612176-84-7) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural attributes and demonstrated biological activities underscore its potential as a valuable tool in the development of next-generation therapeutics. Continued research and optimization will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.